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The synthesis of these ionic liquids typically involves straightforward metathesis or acid-base reactions. The

table below summarizes common anions and the associated synthesis methods as found in the literature.

Anion Type

Example Anions

Typical Synthesis
Method

Key
Characterization
Techniques

Biobased/Carboxylate

Sulfonate

Borate

L-lactate, L-tartrate,
succinate, ferulate, medium-
chain fatty acids (C6-C12) [1]

[2]

Benzenesulfonate ([BS]), p-
methylbenzenesulfonate
(IMBS])), p-
ethylbenzenesulfonate
([EBS]), methanesulfonate

(IMS]) [3]

Bis(butane-1,4-dioxy)borate
([B(bdo)2]),

Acid-base reaction
between [P4444]0OH
and the
corresponding acid

[1]

Metathesis reaction
of [P4444]Br with the
sodium salt of the
anion in water,
followed by
extraction with
dichloromethane [3]

Cation exchange
between [P4444]CI
and the sodium salt

NMR, IR, Elemental
Analysis, Viscosity,
TGA[1] [2]

("1 )H-NMR,
Osmolality, Lower
Critical Solution
Temperature (LCST)
measurement [3]

("L)H, (M31})P, (
N11})B NMR, TGA,
DSC, Solid-state
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K
) ) Typical Synthesis ey o
Anion Type Example Anions Method Characterization
Techniques
Tetrakis(pyrazolyl)borate of the borate anion NMR for ion
([B(pyn)4]) [4] [5] (Na[B(bdo)2] or dynamics [4] [5]
Na[B(pyr)4]) [5]
Amino Acid Prolinate ([Pro]), and other Not explicitly NMR, IR [6]

amino acid anions [6] detailed; typically an
acid-base reaction or
metathesis is used.

The following diagram outlines the general workflow for synthesizing and applying these ionic liquids.

(Start: Select AniorD
Acid-Base Reaction Metathesis Reaction
([P4444]0H + Acid) ([P4444]Br/Cl + Na-Salt)

N

Characterization
(NMR, IR, TGA, etc.)

@pplication: Functional Materiala ‘ Application: Antimicrobiala

Click to download full resolution via product page

@pplication: Catalysis

General workflow for the synthesis and application of tetrabutylphosphonium ionic liquids.

Key Properties and Performance Data
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The physicochemical properties of tetrabutylphosphonium ILs can be finely adjusted by modifying the anion

structure, which directly impacts their performance in various applications.

1. Thermo-Responsive Properties for Forward Osmosis In water treatment, the Lower Critical Solution

Temperature (LCST) is a critical parameter. The table below shows how alkyl substitution on the anion

influences this property and performance in forward osmosis (FO) [3].

lonic Liquid LCST (°C) of 20 wt% Solution = Water Flux (LMH) Reverse Solute Flux (gMH)
[P4444][MBS] -~36 7.36 5.89

[P4444][EBS] -~25 Information Missing  Information Missing
[P4444][BS] No LCST observed Information Missing  Information Missing

2. Catalytic Performance These ILs serve as efficient catalysts or solvents in chemical reactions. The

following table summarizes their performance in different catalytic reactions.

. . Reaction
lonic Liquid Reaction Type . Key Results Source
Conditions
[P4444][4EtOV] Sonogashira 55°C, solvent- and Excellent yields (72-99%), [7]
(from y- Coupling base-free, 0.5 recyclable, operates without
valerolactone) mol% PdCI2(PPhs)2  copper co-catalyst or added
base [7].
[P4444][Pro] Knoevenagel Solvent-free, 60°C Excellent yields (>85%), [6]
(Prolinate) Condensation high selectivity, recyclable at
least 6 times [6].
Various Biobased Pd-catalyzed Room temperature,  Good performance and [1]

[P4444] ILs (L-
lactate, etc.)

Hydrogenation

atmospheric Hz
pressure

recyclability in selective
hydrogenation of alkenes
and unsaturated ketones

[1].
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3. Antimicrobial Activity Tetrabutylphosphonium ILs with medium-chain fatty acids as anions show
promising antimicrobial properties. Activity generally increases with the length of the alkyl chain on the

anion [2].

e Trend: Gram-positive bacteria > Gram-negative bacteria.
¢ Most Effective: Tetrabutylphosphonium decanoate ([P4444][C10]) showed the highest activity
against yeast (Candida guillermondii) and all tested filamentous fungi [2].

4. Properties for Electrochemical Applications Novel tetrabutylphosphonium salts with borate anions form

Organic Ionic Plastic Crystals (OIPCs), which are promising as solid-state electrolytes [4] [5].

¢ Key Features: These halogen-free materials, such as [P4444][B(bdo)2] and [P4444][B(pyr)4], are
solids at room temperature and exhibit significant ionic conductivity in the solid state due to rotational
and translational disorder within their plastic crystal phases [5].

e Advantage: [P4444][B(pyr)4] demonstrates more extensive polymorphism and greater ionic
conductivity, making it of particular interest for developing safer batteries [4] [5].

Detailed Experimental Protocols

To ensure reproducibility, here are detailed methodologies for key operations as described in the search

results.

1. Synthesis of [P4444][MBS] by Metathesis [3]

¢ Reagents: Tetrabutylphosphonium bromide ([P4444]Br), sodium p-methylbenzenesulfonate
(Na[MBS]), dichloromethane.
e Procedure:
o Mix [P4444]Br (3.39 g, 10 mmol) and Na[MBS] (3.88 g, 20 mmol) in 20 mL of distilled water.
o Stir the mixture at 25°C for 24 hours.
o Extract the resulting ionic liquid product with dichloromethane.
o Wash the organic phase with distilled water to purify.
o Remove the dichloromethane by rotary evaporation.
o Dry the final product in a vacuum oven at 40°C for 48 hours.
e Characterization: Confirm structure using (*1 )H-NMR spectroscopy [3].

2. Base-Free Sonogashira Coupling in [TBP][4EtOV] [7]

¢ Reagents: [TBP][4EtOV] (ionic liquid solvent), aryl iodide, acetylene, PdCl2(PPhs)z catalyst.
e Procedure:
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o Place iodobenzene (0.5 mmol), phenylacetylene (0.75 mmol), and PdClz(PPhs)2 (0.5 mol %) in
a reaction vessel.

o Add 0.8 mL of [TBP][4EtOV] as the reaction medium.

o Heat the reaction mixture at 55°C for 3 hours. (No copper co-catalyst or additional base is
needed).

o Monitor the reaction progress (e.g., by TLC or GC).

o Upon completion, isolate the product (e.g., by extraction) and purify as needed.

¢ Note: The protocol is robust to moisture, with water content between 0.05-5.0 wt% showing no
significant decrease in yield [7].

Key Advantages and Design Principles

The widespread investigation of tetrabutylphosphonium ionic liquids is driven by several key advantages:

¢ Tunability: The core principle is anion-driven property control. You can design an IL with specific
characteristics (e.g., hydrophilicity, LCST, coordinating ability) by selecting the appropriate anion [1]

[31[2].

¢ Greenness: The use of biobased anions (from sugars, amino acids, or fatty acids) and the ability to
facilitate cleaner chemical processes (e.g., acting as a combined solvent and base) enhance their
environmental profile [1] [7] [6].

e Stability: Phosphonium-based ILs generally exhibit high thermal and chemical stability, which is
crucial for catalytic applications and long-term use [3].

¢ Functionality: Beyond being mere solvents, they can act as catalysts, antimicrobial agents, or
components in advanced materials like plastic crystals, making them multifunctional tools [2] [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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